Cas no 1698146-49-4 (2-Amino-3-bromo-4-chlorobenzoic acid)

• Product Name: 2-Amino-3-bromo-4-chlorobenzoic acid
• CAS No: 1698146-49-4
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD32173628
• CID: 4742292
• PubChem ID: 19612021
• Update Time: 2024-03-01

2-Amino-3-bromo-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-bromo-4-chlorobenzoic acid
• 2-Amino-3-bromo-4-chlorobenzoic acid

• MDL： MFCD32173628
• Inchi： 1S/C7H5BrClNO2/c8-5-4(9)2-1-3(6(5)10)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： VHGUTMWHZMCGGV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)O)=C1N)Cl

Computed Properties

• Exact Mass: 248.91922g/mol
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 250.48g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives